Cas no 1797282-93-9 (1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide)

• Product Name: 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide
• CAS No: 1797282-93-9
• MF: C₁₉H₂₀ClN₇O
• MW: 397.861401557922
• CID: 6275433
• PubChem ID: 71810919
• Update Time: 2025-08-05

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide
• F6456-1715
• N-[(2-chlorophenyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024569147
• 1797282-93-9
• N-[(2-CHLOROPHENYL)METHYL]-1-[6-(1,2,4-TRIAZOL-1-YL)PYRIDAZIN-3-YL]PIPERIDINE-3-CARBOXAMIDE

• Inchi： 1S/C19H20ClN7O/c20-16-6-2-1-4-14(16)10-22-19(28)15-5-3-9-26(11-15)17-7-8-18(25-24-17)27-13-21-12-23-27/h1-2,4,6-8,12-13,15H,3,5,9-11H2,(H,22,28)
• InChI Key： OTRGXNSWXKJNNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1CN(C2=CC=C(N3C=NC=N3)N=N2)CCC1)=O

Computed Properties

• Exact Mass: 397.1417860g/mol
• Monoisotopic Mass: 397.1417860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide

Introduction to 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide (CAS No. 1797282-93-9)

The compound 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide, identified by its CAS number 1797282-93-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a piperidine core combined with a pyridazine and triazole moiety creates a scaffold that is both structurally complex and biologically intriguing.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazole ring, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity in various biological targets. In the context of this compound, the 1H-1,2,4-triazol-1-yl substituent contributes to its pharmacological profile by interacting with specific amino acid residues in protein targets. This interaction is critical for modulating enzyme activity and receptor binding, which are key mechanisms in therapeutic intervention.

The pyridazine component of the molecule further enriches its pharmacological potential. Pyridazine derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these two heterocyclic systems in 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide suggests a multifaceted interaction with biological targets, which could lead to novel therapeutic applications.

Moreover, the N-(2-chlorobenzyl) moiety adds another layer of complexity to the compound's structure. Chlorobenzyl groups are known to enhance metabolic stability and improve oral bioavailability, making them valuable in drug design. This substitution pattern suggests that the compound may exhibit favorable pharmacokinetic properties, which are essential for clinical efficacy.

Current research in medicinal chemistry emphasizes the development of molecules with optimized pharmacokinetic profiles and reduced side effects. The structural features of 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide align well with these principles. The compound's design aims to maximize binding affinity while minimizing off-target effects, thereby improving therapeutic outcomes.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments suggest that it interacts with several key enzymes and receptors involved in metabolic disorders and inflammation. These interactions are mediated by the heterocyclic rings and the chlorobenzyl substituent, which together contribute to its unique pharmacological profile.

The potential applications of this compound are broad and span multiple therapeutic areas. Researchers are particularly interested in its potential as an anti-inflammatory agent and as a treatment for metabolic diseases. The ability of 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide to modulate key biological pathways makes it a promising candidate for further development.

As drug discovery continues to evolve, compounds like 1797282-93-9 will play a crucial role in identifying new therapeutic strategies. The integration of advanced computational methods and high-throughput screening techniques will accelerate the process of identifying lead compounds with high potential for clinical translation. The structural complexity and diverse functional groups of this molecule make it an attractive candidate for further exploration.

The future development of this compound will likely involve both computational modeling and experimental validation. By leveraging computational tools, researchers can predict how the molecule will interact with biological targets at a molecular level. These predictions can then be tested through experimental studies, providing valuable insights into its pharmacological properties.

In conclusion, 1797282-93 is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical applications. Its unique combination of heterocyclic systems and functional groups makes it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, 1797282 -93 -9 will likely play an important role in the discovery of new therapeutic agents.